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Compound of Interest

Compound Name: Sodium paraperiodate

CAS No.: 13940-38-0

Cat. No.: B1313021

Get Quote

An in-depth examination of the physical and chemical properties of sodium paraperiodate
(Na₃H₂IO₆), a versatile oxidizing agent with significant applications in scientific research and

pharmaceutical development.

Introduction
Sodium paraperiodate, with the chemical formula Na₃H₂IO₆, is an inorganic salt that serves

as a potent and selective oxidizing agent.[1][2][3] It is a hypervalent iodine compound,

recognized for its utility in various chemical transformations, particularly in the oxidative

cleavage of vicinal diols.[2][3] This property makes it an invaluable tool in carbohydrate

chemistry, protein modification, and the synthesis of pharmaceutical intermediates.[1][4] This

technical guide provides a detailed overview of the physical and chemical properties of sodium
paraperiodate, along with experimental protocols and its applications in drug development.
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Sodium paraperiodate is a white, crystalline solid.[2][3][5] A summary of its key physical

properties is presented in Table 1.

Table 1: Physical Properties of Sodium Paraperiodate

Property Value Reference(s)

Molecular Formula H₂INa₃O₆ [1][5][6]

Molecular Weight 293.89 g/mol [6][7]

Appearance White crystalline powder [2][3]

Melting Point
>300 °C / >310 °C

(decomposes)
[1][3][6]

Density 3.86 g/cm³ [2][3][6]

Solubility in Water Very slightly soluble [2][3][5]

Solubility in other solvents
Soluble in concentrated

sodium hydroxide solutions
[2][3][5]

Sensitivity Light sensitive [1][3]

Chemical Properties and Reactivity
Sodium paraperiodate is a strong oxidizing agent.[1] Its most notable chemical property is its

ability to selectively cleave the carbon-carbon bond of vicinal diols (1,2-diols) to form two

aldehyde or ketone groups. This reaction, known as the Malaprade oxidation, is fundamental in

the structural elucidation and modification of carbohydrates and other polyols.

The reactivity of sodium paraperiodate with various functional groups is crucial for its

application in the synthesis and modification of complex molecules, including active

pharmaceutical ingredients (APIs).[4]

Oxidative Cleavage of Vicinal Diols
The primary application of sodium paraperiodate in organic synthesis is the oxidative

cleavage of vicinal diols. This reaction proceeds through a cyclic periodate ester intermediate.
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Figure 1: Malaprade Oxidation Workflow.

Reactivity with Other Functional Groups
Sodium paraperiodate exhibits selectivity towards vicinal diols, but it can also oxidize other

functional groups, albeit typically under different reaction conditions. These include α-hydroxy

ketones, α-amino alcohols, and sulfides. Understanding this reactivity profile is essential for

designing selective transformations in molecules with multiple functional groups.

Experimental Protocols
This section outlines general methodologies for determining key physical and chemical

properties of sodium paraperiodate.

Determination of Melting Point
The melting point of sodium paraperiodate, which is accompanied by decomposition, can be

determined using a capillary melting point apparatus. A standard method, such as ASTM E324

for organic chemicals, can be adapted for this inorganic compound.[8][9]

Protocol:

A small, dry sample of sodium paraperiodate is finely powdered and packed into a capillary

tube to a height of 2-3 mm.
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The capillary tube is placed in a calibrated melting point apparatus.

The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten (or decomposed) are recorded as the melting range.

Determination of Solubility
The qualitative description of sodium paraperiodate's solubility can be quantified using

various methods. A general procedure for determining the solubility of an inorganic salt is

outlined below.

Protocol:

A known volume of the solvent (e.g., deionized water or a concentrated sodium hydroxide

solution) is placed in a thermostated vessel at a specific temperature.

Small, accurately weighed portions of sodium paraperiodate are added to the solvent with

continuous stirring.

The additions are continued until a saturated solution is formed, indicated by the presence of

undissolved solid that persists for a defined period (e.g., 24 hours) to ensure equilibrium.

The saturated solution is filtered, and a known aliquot of the clear supernatant is taken.

The concentration of sodium paraperiodate in the aliquot is determined by a suitable

analytical method, such as titration or gravimetric analysis after evaporation of the solvent.

The solubility is expressed as grams of solute per 100 mL or 100 g of solvent.

For more complex systems or for higher precision, instrumental methods like headspace gas

chromatography can be employed to determine the solubility of inorganic salts.[10]
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Figure 2: Experimental Workflow for Solubility Determination.
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Spectroscopic and Structural Data
Spectroscopic Analysis
Infrared (IR) and Raman spectroscopy are valuable tools for the characterization of sodium
paraperiodate. The vibrational modes of the periodate ion (IO₆⁵⁻) provide a characteristic

fingerprint. FTIR and Raman spectra of sodium periodate are available in spectral databases.

[11][12][13]

Crystal Structure
The crystal structure of periodates can be complex, with the iodine atom exhibiting octahedral

coordination. While detailed crystallographic data for trisodium dihydrogen paraperiodate

(Na₃H₂IO₆) is not readily available in the searched literature, the related sodium hydrogen

periodate (Na₂H₃IO₆) is known to have an orthorhombic crystal structure.[14][15] X-ray

crystallography is the definitive method for determining the precise three-dimensional

arrangement of atoms in a crystal.[16][17][18]

Applications in Drug Development and Research
The unique reactivity of sodium paraperiodate makes it a valuable reagent in pharmaceutical

research and development.[4]

Modification of Biomolecules
Sodium paraperiodate is widely used for the selective modification of carbohydrates,

glycoproteins, and nucleic acids.[1][4] This is particularly relevant in the development of

bioconjugates, such as antibody-drug conjugates (ADCs), where the controlled oxidation of

sugar moieties on an antibody allows for the site-specific attachment of a drug molecule.[4]
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Figure 3: Signaling Pathway for ADC Synthesis.

Synthesis of Pharmaceutical Intermediates
The oxidative cleavage of vicinal diols by sodium paraperiodate is a key step in the synthesis

of various pharmaceutical intermediates.[4] This reaction can be used to generate reactive

aldehyde functionalities, which can then be further elaborated to construct complex molecular

architectures.

Analytical Applications
In pharmaceutical analysis, sodium paraperiodate can be used as a reagent for the

quantitative determination of certain drug substances containing vicinal diol functionalities.[19]

Conclusion
Sodium paraperiodate is a versatile and powerful oxidizing agent with a well-defined set of

physical and chemical properties. Its selective reactivity towards vicinal diols makes it an

indispensable tool for researchers, scientists, and drug development professionals. A thorough

understanding of its properties and the appropriate experimental protocols for its use are
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essential for its effective and safe application in the laboratory and in the synthesis of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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